Cas no 102296-77-5 (4,5,5,8,8-pentamethyl-3,4,6,7-tetrahydro-2h-anthracen-1-one)

• Product Name: 4,5,5,8,8-pentamethyl-3,4,6,7-tetrahydro-2h-anthracen-1-one
• CAS No: 102296-77-5
• MF: C₁₉H₂₆O
• MW: 270.409145832062
• CID: 1132635
• PubChem ID: 71332777
• Update Time: 2025-04-20

4,5,5,8,8-pentamethyl-3,4,6,7-tetrahydro-2h-anthracen-1-one Chemical and Physical Properties

Names and Identifiers

• 4,5,5,8,8-pentamethyl-3,4,6,7-tetrahydro-2h-anthracen-1-one
• 4,5,5,8,8-Pentamethyl-3,4,5,6,7,8-hexahydroanthracen-1(2H)-one
• DTXSID90761158
• 102296-77-5

• Inchi： 1S/C19H26O/c1-12-6-7-17(20)14-11-16-15(10-13(12)14)18(2,3)8-9-19(16,4)5/h10-12H,6-9H2,1-5H3
• InChI Key： QZJSOODUKJBQTN-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C2C1=CC1=C(C=2)C(C)(C)CCC1(C)C

Computed Properties

• Exact Mass: 270.19848
• Monoisotopic Mass: 270.198365449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07